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Compound of Interest

Compound Name: N-Acetyl-3-methylthio-aniline

Cat. No.: B185113 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Acetyl-3-methylthio-aniline, also known as N-(3-(methylthio)phenyl)acetamide, is a

versatile aromatic compound that serves as a crucial building block in the synthesis of a variety

of organic molecules, particularly those with potential applications in medicinal chemistry and

materials science. Its unique structural features, including a reactive aromatic ring, a

nucleophilic nitrogen atom, and an oxidizable sulfur atom, provide multiple avenues for

chemical modification, making it a valuable scaffold for the construction of complex molecular

architectures. This guide provides a comprehensive overview of the synthesis, properties, and

synthetic applications of N-Acetyl-3-methylthio-aniline, complete with experimental protocols

and quantitative data.

Physicochemical Properties and Spectroscopic
Data
N-Acetyl-3-methylthio-aniline is a solid at room temperature with a melting point of 78-78.5

°C. Its structure combines an acetamido group and a methylthio group on a benzene ring,

influencing its reactivity and physical properties. The spectroscopic data for a closely related

compound, N-methyl-N-(2-(methylthio)phenyl)acetamide, provides a useful reference for the

characterization of N-Acetyl-3-methylthio-aniline.[1]

Table 1: Physicochemical Properties of N-Acetyl-3-methylthio-aniline
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Property Value Reference

Molecular Formula C₉H₁₁NOS

Molecular Weight 181.26 g/mol

Melting Point 78-78.5 °C

Appearance Solid

Table 2: Reference Spectroscopic Data for a Similar Compound: N-methyl-N-(2-

(methylthio)phenyl)acetamide[1]

Nucleus Chemical Shift (δ, ppm)

¹H NMR (400 MHz, CDCl₃)

7.36 (t, J = 7.42 Hz, 1H), 7.16-7.22 (m, 2H),

7.12-7.14 (m, 1H), 3.18 (s, 3H), 2.45 (s, 3H),

1.81 (s, 3H)

¹³C NMR (100 MHz, CDCl₃)
171.07, 140.89, 138.59, 129.02, 128.25, 125.54,

124.91, 35.18, 21.92, 14.15

Synthesis of N-Acetyl-3-methylthio-aniline
The most common and straightforward method for the synthesis of N-Acetyl-3-methylthio-
aniline is the N-acetylation of its precursor, 3-(methylthio)aniline, using acetic anhydride.
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Synthesis of N-Acetyl-3-methylthio-aniline.
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Experimental Protocol: N-Acetylation of 3-
(methylthio)aniline
This protocol is adapted from general procedures for the acetylation of anilines.

Materials:

3-(methylthio)aniline

Acetic anhydride

Suitable solvent (e.g., glacial acetic acid, dichloromethane, or under solvent-free conditions)

Base (optional, e.g., pyridine or triethylamine, if using an inert solvent)

Water

Ice bath

Standard glassware for organic synthesis

Procedure:

In a round-bottom flask, dissolve 3-(methylthio)aniline in a suitable solvent.

Slowly add acetic anhydride (typically 1.1 to 1.5 equivalents) to the solution with stirring. If

the reaction is performed in an inert solvent, a base is usually added to neutralize the acetic

acid byproduct.

The reaction mixture is stirred at room temperature or gently heated to ensure complete

conversion. The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC).

Upon completion, the reaction mixture is poured into cold water to precipitate the product.

The solid product is collected by vacuum filtration, washed with water to remove any

remaining acetic acid and other water-soluble impurities.
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The crude N-Acetyl-3-methylthio-aniline can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water) to afford the pure product.

Applications as a Building Block in Organic
Synthesis
N-Acetyl-3-methylthio-aniline is a versatile intermediate for the synthesis of more complex

molecules. The acetamido group moderates the activating effect of the amino group, allowing

for more controlled electrophilic aromatic substitution reactions. The methylthio group can be

oxidized to sulfoxide and sulfone, which are important functional groups in many biologically

active compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Acetyl-3-methylthio-aniline: A Versatile Building Block
for Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185113#n-acetyl-3-methylthio-aniline-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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